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Introduction

This application note outlines the standardized procedure for the determination of benzene,

toluene, other specific aromatic compounds, and total aromatics in finished motor gasoline. The

methodology follows the ASTM D5769 standard test method, which employs gas

chromatography/mass spectrometry (GC/MS). This method is crucial for assessing product

quality and ensuring compliance with fuel regulations.[1][2][3][4] The procedure is applicable to

gasoline that may contain oxygenated blending components, as common oxygenates do not

interfere with the analysis.[2][3][4][5]

The ASTM D5769 method has been validated for the following concentration ranges in liquid

volume percent:

Benzene: 0.1% to 4%[1][3][4]

Toluene: 1% to 13%[1][3][4]

Total (C6 to C12) aromatics: 10% to 42%[1][3][4]

Results are typically reported to the nearest 0.01% for benzene and 0.1% for other aromatics

by liquid volume.[1][3][4]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15444578?utm_src=pdf-interest
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D5769.PDF
https://store.astm.org/d5769-22.html
https://spectralabsci.com/PDFFiles/ASTM%20D5769.pdf
https://store.astm.org/d5769-20.html
https://store.astm.org/d5769-22.html
https://spectralabsci.com/PDFFiles/ASTM%20D5769.pdf
https://store.astm.org/d5769-20.html
https://analiticasal.com/wp-content/uploads/2024/10/Petrochemical-ASTM-D5769-Determination-of-benzene-toluene-and-total-aromatics-in-finished-gasolines-by-gas-chromatography-mass-spectrometry_-1.pdf
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D5769.PDF
https://spectralabsci.com/PDFFiles/ASTM%20D5769.pdf
https://store.astm.org/d5769-20.html
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D5769.PDF
https://spectralabsci.com/PDFFiles/ASTM%20D5769.pdf
https://store.astm.org/d5769-20.html
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D5769.PDF
https://spectralabsci.com/PDFFiles/ASTM%20D5769.pdf
https://store.astm.org/d5769-20.html
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D5769.PDF
https://spectralabsci.com/PDFFiles/ASTM%20D5769.pdf
https://store.astm.org/d5769-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the necessary apparatus, reagents, and procedural steps for the

successful implementation of the ASTM D5769 method.

1. Apparatus

Gas Chromatograph (GC): Equipped with a capillary split/splitless injector and capable of

temperature programming.

Mass Spectrometer (MS): A mass selective detector capable of scanning from m/z 35 to 250.

The GC/MS system should be capable of selectively monitoring specific ions.

GC Column: A dimethylpolysiloxane wall-coated open-tubular (WCOT) column is typically

used. An example is a 60 m x 0.25 mm, 1.0 µm film thickness column.

Autosampler: Recommended for reproducible injections.

Data System: A computer with software capable of controlling the GC/MS, acquiring data,

and performing quantitation. The software should allow for the integration of peak areas for

specific ions and perform linear or quadratic regression for calibration.[6]

2. Reagents and Materials

Carrier Gas: Helium or hydrogen of high purity (99.999% or higher).[6]

Reagents:

Internal Standards: Deuterated analogs of the target analytes are used for their similar

chromatographic behavior.[1][5][7] Commonly used internal standards include:

Benzene-d6

Ethylbenzene-d10

Naphthalene-d8

Toluene-d8 (optional, but recommended)[1][5][6][7]
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Calibration Standards: High purity (≥99%) aromatic hydrocarbons for the preparation of

calibration solutions.[1][6] A list of common calibration compounds is provided in the data

tables.

Solvents: Reagent-grade 2,2,4-trimethylpentane (isooctane), n-heptane, or other suitable

solvents for dilution.[6]

Vials and Caps: 2 mL autosampler vials with PTFE-lined septa.

3. Sample and Standard Preparation

Calibration Standards:

Prepare a stock standard solution containing all the aromatic compounds of interest.

Perform a serial dilution of the stock standard to create a minimum of five calibration levels

that bracket the expected concentration range of the samples.[5]

Add a known amount of the internal standard mixture to each calibration standard.

Sample Preparation:

Accurately weigh a known amount of the gasoline sample into a clean vial.

Add a precise volume or weight of the internal standard mixture to the sample.[8]

Thoroughly mix the sample.

Transfer an aliquot to an autosampler vial for analysis.

4. GC/MS Analysis

Instrument Conditions: Set up the GC/MS with the appropriate parameters. An example of

typical conditions is provided in the table below.

Calibration: Analyze the prepared calibration standards to generate a calibration curve for

each compound. The correlation coefficient (R²) for each curve should be 0.99 or better.[7]

Sample Analysis: Inject the prepared gasoline sample into the GC/MS system.
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Data Acquisition: Acquire data in full scan mode or by using selected ion monitoring (SIM) for

characteristic ions of the target aromatics and internal standards.

5. Data Analysis and Calculation

Identify the aromatic compounds in the sample chromatogram by comparing their retention

times with those of the calibration standards.

Integrate the peak areas of the characteristic ions for each calibrated aromatic compound

and its corresponding internal standard.

Calculate the concentration of each aromatic compound in the sample using the calibration

curve.

The total aromatics content is the sum of the concentrations of all identified and quantified

aromatic compounds.

Results are reported in volume percent, which requires conversion from mass percent using

the density of each component and the sample.

Data Presentation

The following tables provide examples of typical instrument conditions and quantitative results

obtained from the analysis of a quality control sample.

Table 1: Example GC/MS Operating Conditions
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Parameter Value

Injector Split/Splitless

Injector Temperature 250 °C

Injection Volume 0.2 µL

Split Ratio 250:1

Column SCION-1MS, 60m x 0.25mm, 1.0µm

Oven Program
60°C (0 min), 3°C/min to 120°C (0 min),

10°C/min to 250°C

Carrier Gas Helium, 35 cm/sec linear velocity

MS Transfer Line 270 °C

Ion Source Temp. 220 °C

Ionization Mode Electron Ionization (EI)

Scan Mode Full Scan

This table presents example conditions and may need to be optimized for different instrument

configurations.[5]

Table 2: Quantitative Results for a Quality Control Sample
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Compound Certified Conc. (%) Measured Conc. (%)

Benzene 1.000 1.001

Toluene 9.000 9.092

Ethylbenzene 2.970 2.826

m-Xylene 2.997 2.913

o-Xylene 2.946 2.878

1,2,4-Trimethylbenzene 2.946 2.640

1,2,3-Trimethylbenzene 2.983 2.836

1,2,4,5-Tetramethylbenzene 1.998 2.059

Naphthalene 1.000 1.021

Data sourced from a SCION Instruments application note. The ASTM D5769 method specifies

that measured values should not deviate by more than 5% from the certified values, with

exceptions for 1,2,4,5-Tetramethylbenzene and Naphthalene, which have a maximum deviation

of 10%.[5]

Workflow Diagram

The following diagram illustrates the experimental workflow for the determination of benzene

and total aromatics in gasoline using ASTM D5769.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://analiticasal.com/wp-content/uploads/2024/10/Petrochemical-ASTM-D5769-Determination-of-benzene-toluene-and-total-aromatics-in-finished-gasolines-by-gas-chromatography-mass-spectrometry_-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample and Standard
Preparation

GC/MS Calibration

Inject Calibration
Standards

Sample Analysis

Inject Prepared
Sample

Data Acquisition
and Processing

Acquire Chromatographic
and Mass Spectral Data

Quantitation and
Reporting

Integrate Peaks and
Calculate Concentrations

Click to download full resolution via product page

Caption: Experimental workflow for ASTM D5769 analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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